Cas no 14617-92-6 (Butanoic acid,4-methylphenyl ester)

• Product Name: Butanoic acid,4-methylphenyl ester
• CAS No: 14617-92-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 167711
• PubChem ID: 84556
• Update Time: 2025-04-19

Butanoic acid,4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-methylphenyl ester
• (4-methylphenyl) butanoate
• p-tolyl butyrate
• 4-Butyryloxy-toluol
• AC1L37PP
• Buttersaeure-p-tolylester
• Butyric acid, p-tolyl ester
• methyl-4-phenyl butyrate
• p-Cresyl butanoate
• P-CRESYL BUTYRATE
• p-cresyl n-butanoate
• p-Cresyl n-butyrate
• p-Tolyl-butyrat
• SureCN898796
• Ai3-18342
• Einecs 238-654-6
• para-cresyl butyrate
• Butyric acid 4-methylphenyl ester
• RRXBRABFDRJAPX-UHFFFAOYSA-
• Para-Cresylbutyrat
• NSC-53053
• RRXBRABFDRJAPX-UHFFFAOYSA-N
• SCHEMBL898796
• 14617-92-6
• AKOS006241576
• Butanoic acid, 4-methylphenyl ester
• 4-Methylphenyl butyrate #
• NSC53053
• NS00024774
• NSC 53053
• DTXSID90163279
• InChI=1/C11H14O2/c1-3-4-11(12)13-10-7-5-9(2)6-8-10/h5-8H,3-4H2,1-2H3
• Q63399379

• Inchi： 1S/C11H14O2/c1-3-4-11(12)13-10-7-5-9(2)6-8-10/h5-8H,3-4H2,1-2H3
• InChI Key： RRXBRABFDRJAPX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(CCC)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.01
• Boiling Point: 250.2°Cat760mmHg
• Flash Point: 95.4°C
• Refractive Index: 1.497
• PSA: 26.3
• LogP: 2.70050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters